2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide

• IUPAC Name: 2-ethoxy-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C17H18N4O2S/c1-3-23-10-16(22)19-15-9-12(2)20-21(15)17-18-14(11-24-17)13-7-5-4-6-8-13/h4-9,11H,3,10H2,1-2H3,(H,19,22)
• InChI Key: PBXYSZAJEIZFBM-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC(=NN1C2=NC(=CS2)C3=CC=CC=C3)C
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

2-Ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide, hereafter referred to as 2-E-N-M-P-A, is a small molecule that has been studied for its potential applications in laboratory experiments and in scientific research. 2-E-N-M-P-A is a derivative of pyrazole, which is a five-membered heterocyclic ring containing nitrogen and oxygen atoms. 2-E-N-M-P-A has been found to possess unique chemical and physical properties that make it an attractive candidate for use in a variety of research and laboratory experiments.

Mechanism of Action

The mechanism of action of 2-E-N-M-P-A is not fully understood. However, it is known that 2-E-N-M-P-A is a substrate for a number of enzymes, including those involved in the metabolism of drugs. Additionally, 2-E-N-M-P-A is believed to interact with the active site of enzymes, leading to changes in the function of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-E-N-M-P-A are not well understood. However, it is known that 2-E-N-M-P-A can bind to various receptors in the body, including those involved in the metabolism of drugs. Additionally, 2-E-N-M-P-A has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties.

Advantages and Limitations for Lab Experiments

2-E-N-M-P-A has several advantages for use in laboratory experiments. It is a stable compound and can be synthesized relatively easily. Additionally, 2-E-N-M-P-A is a versatile compound, as it can be used in a variety of research and laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, 2-E-N-M-P-A is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, 2-E-N-M-P-A is a relatively small molecule, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 2-E-N-M-P-A. For example, further studies could be conducted to better understand the biochemical and physiological effects of 2-E-N-M-P-A on the body. Additionally, further research could be conducted to investigate the potential of 2-E-N-M-P-A as a therapeutic agent for various diseases and conditions. Finally, further studies could be conducted to investigate the potential of 2-E-N-M-P-A as a drug delivery system.

Synthesis Methods

The synthesis of 2-E-N-M-P-A involves the reaction of 3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-ylacetamide (M-P-A) with 2-ethoxyethanol in the presence of a strong base, such as sodium hydroxide. The reaction proceeds via a nucleophilic substitution reaction, in which the ethoxy group of the 2-ethoxyethanol displaces the amide group of the M-P-A. The resulting product is 2-E-N-M-P-A.

Scientific Research Applications

2-E-N-M-P-A has been studied for its potential applications in scientific research. It has been found to possess unique chemical and physical properties that make it an attractive candidate for use in a variety of research and laboratory experiments. For example, 2-E-N-M-P-A has been used to study the structure and function of enzymes, as well as to investigate the effects of drugs on the body. Additionally, 2-E-N-M-P-A has been used in the synthesis of other compounds, such as peptides and proteins.